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Compound of Interest

Compound Name: MOPS sodium salt

Cat. No.: B055374 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with MOPS sodium salt (3-

morpholinopropanesulfonic acid sodium salt). Adherence to these procedures is essential for

ensuring personal safety and proper laboratory conduct. While some safety data sheets (SDS)

classify this chemical as not hazardous under OSHA or GHS guidelines, others consider it a

hazardous substance; therefore, a cautious approach is recommended.[1][2][3][4][5]

Hazard Identification and Safety Data
Proper handling requires a clear understanding of the potential hazards and physical properties

of MOPS sodium salt.
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Hazard Type Description Citations

Eye Contact

May cause transient

discomfort, irritation, tearing, or

redness.

[1][5]

Skin Contact

Not generally considered a

skin irritant based on animal

models, but good hygiene is

required. May cause irritation.

Avoid contact with open cuts or

abraded skin.

[1][5]

Inhalation

May be harmful if inhaled.[5]

Dust should be avoided.[1][6]

Airborne sulfonates may

potentially lead to respiratory

allergies.[1]

Ingestion May be harmful if ingested. [5]

Fire/Explosion

Combustible solid.[1][7] Dust

clouds may form an explosive

mixture with air in the presence

of an ignition source.[1]

Incompatibilities
Avoid strong oxidizing agents

and strong acids.
[1][2][3][8]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling MOPS sodium salt
to minimize exposure.
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Body Part Required PPE
Specifications and
Recommendations

Citations

Eyes/Face
Safety

Glasses/Goggles

Wear safety glasses

with side shields or

chemical splash

goggles.

[1][7]

Hands
Chemical-Resistant

Gloves

Nitrile or other suitable

chemical-resistant

gloves tested to EN

374 standards are

recommended.

[7]

Body Laboratory Coat

A standard lab coat

should be worn to

protect skin and

clothing.

[6]

Respiratory
NIOSH-Approved

Respirator

Required when there

is a risk of generating

dust or when

ventilation is

inadequate.[6] For

spill cleanup, a dust

respirator is

necessary.[1] A

particulate filter (e.g.,

P1) is appropriate for

dust formation.[7]

Operational and Disposal Plans
Follow these procedural steps for safe handling, storage, and disposal of MOPS sodium salt.

Handling Protocol
Preparation:
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Ensure a safety shower and eyewash station are easily accessible before beginning work.

[6]

Confirm the work area is well-ventilated. A chemical fume hood is strongly recommended,

especially when weighing the powder or preparing solutions.[6][9]

Weighing and Solution Preparation:

Handle the solid powder carefully to minimize dust generation.[1][6]

When preparing solutions, add the solid to the liquid slowly to avoid splashing.

General Use:

Avoid all personal contact, including breathing dust or vapors.[1][6]

Prevent the substance from coming into contact with eyes, skin, or clothing.[2][5][9]

Do not eat, drink, or smoke in the handling area.[1]

After handling, wash hands thoroughly with soap and water.[1]

Launder contaminated work clothes separately before reuse.[1]

Storage Plan
Store in the original, tightly sealed container in a cool, dry, and well-ventilated area.[1][8][9]

Keep away from incompatible materials such as strong oxidizing agents.[1][2]

Ensure containers are clearly labeled and stored away from foodstuff containers.[1]

Spill Response Protocol
Immediate and appropriate action is critical in the event of a spill.

Minor Spills (Solid):

Immediately clean up the spill.[1]
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Wear full PPE, including a dust respirator, gloves, safety glasses, and a lab coat.[1]

Use dry cleanup procedures. Carefully sweep, shovel, or vacuum (using an explosion-

proof vacuum) the material.[1] Avoid any actions that generate dust.[1]

Place the collected material into a clean, dry, sealable, and clearly labeled container for

disposal.[1]

Wash the spill area with soap and water once the material is collected.[6]

Major Spills:

Evacuate and alert personnel in the immediate area.[1]

Notify emergency responders, providing the location and nature of the hazard.[1]

Avoid spillage from entering drains or waterways.[1]

Only personnel with appropriate training and PPE should control and clean up the spill.[1]

Disposal Plan
All waste must be managed in strict accordance with local, state, and federal regulations.[1][6]

Segregation & Labeling: Keep MOPS sodium salt waste separate from other chemical

waste streams.[6] All waste containers must be clearly labeled with their contents.[6]

Containment: Store waste in sealed, leak-proof containers in a designated hazardous waste

accumulation area.[6]

Prohibition: DO NOT discharge waste into sewers or waterways.[1]

Professional Disposal: Arrange for waste to be collected by a licensed professional waste

disposal service.[6] Disposal methods may include burial in a licensed landfill or incineration.

[1]

Emergency Spill Response Workflow
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Caption: Workflow for handling a chemical spill involving MOPS sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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